Cas no 337980-54-8 (3-Ethyl-4-iodoaniline)

• Product Name: 3-Ethyl-4-iodoaniline
• CAS No: 337980-54-8
• MF: C₈H₁₀IN
• MW: 247.076174259186
• CID: 2945031
• PubChem ID: 11311182
• Update Time: 2025-06-08

3-Ethyl-4-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 337980-54-8
• 3-Ethyl-4-iodobenzenamine
• DTXSID901318801
• SCHEMBL217189
• Benzenamine, 3-ethyl-4-iodo-
• 3-ethyl-4-iodoaniline
• 3-Ethyl-4-iodoaniline

• Inchi： 1S/C8H10IN/c1-2-6-5-7(10)3-4-8(6)9/h3-5H,2,10H2,1H3
• InChI Key： NGHPTBRVHDZITR-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1CC)N

Computed Properties

• Exact Mass: 246.98580Da
• Monoisotopic Mass: 246.98580Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-Ethyl-4-iodoaniline

Introduction to 3-Ethyl-4-iodoaniline (CAS No. 337980-54-8)

3-Ethyl-4-iodoaniline, with the chemical formula C₈H₉IN₂, is a significant intermediate in modern pharmaceutical and materials science research. This compound, identified by its unique CAS No. 337980-54-8, has garnered attention due to its versatile applications in synthesizing bioactive molecules and advanced functional materials. Its molecular structure, featuring both an ethyl group and an iodine substituent on an aniline backbone, makes it a valuable building block for further chemical modifications.

The utility of 3-Ethyl-4-iodoaniline stems from its reactivity, which allows for diverse functionalization pathways. In pharmaceutical chemistry, this compound serves as a precursor in the synthesis of novel therapeutic agents. Recent studies have highlighted its role in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The iodine atom on the aromatic ring enhances its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, enabling the construction of complex heterocyclic frameworks.

In materials science, 3-Ethyl-4-iodoaniline has been explored for its potential in creating organic semiconductors and light-emitting diodes (OLEDs). The presence of both electron-donating (ethyl) and electron-withdrawing (iodine) groups facilitates tunable electronic properties, making it suitable for optoelectronic applications. Researchers have demonstrated its incorporation into π-conjugated systems, which exhibit improved charge transport properties. These advancements underscore the compound's significance in designing next-generation electronic devices.

The synthesis of 3-Ethyl-4-iodoaniline typically involves the iodination of ethylaniline under controlled conditions. Modern synthetic methodologies have optimized this process to enhance yield and purity, ensuring high-quality material for research purposes. Techniques such as catalytic hydrogenation and palladium-catalyzed reactions have been employed to achieve selective functionalization. The compound's stability under various reaction conditions further adds to its appeal as a synthetic intermediate.

From a medicinal chemistry perspective, 3-Ethyl-4-iodoaniline has been investigated for its potential antimicrobial properties. Preliminary studies suggest that derivatives of this compound exhibit activity against resistant bacterial strains, highlighting its therapeutic promise. The structural features of 3-Ethyl-4-iodoaniline allow for modifications that can target specific biological pathways, making it a focal point in drug discovery efforts. Collaborative research initiatives are ongoing to explore its pharmacological potential further.

The role of 3-Ethyl-4-iodoaniline in industrial applications is also noteworthy. Its incorporation into polymers and coatings enhances material performance through improved thermal stability and chemical resistance. Additionally, its use in dye synthesis has been explored, with derivatives exhibiting vibrant colors due to their extended conjugation systems. These applications demonstrate the compound's broad utility across multiple scientific disciplines.

Future research directions for 3-Ethyl-4-iodoaniline include exploring its role in green chemistry initiatives. Efforts are underway to develop sustainable synthetic routes that minimize waste and energy consumption. Furthermore, computational modeling techniques are being employed to predict the compound's behavior in various environments, aiding in the design of more efficient synthetic strategies. These advancements align with global trends toward environmentally conscious chemical practices.

In conclusion, 3-Ethyl-4-iodoaniline (CAS No. 337980-54-8) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and industrial chemistry. Its unique structural features enable diverse applications, from drug development to advanced material design. As research continues to uncover new possibilities for this compound, its importance in scientific innovation is likely to grow further. The ongoing exploration of 3-Ethyl-4-iodoaniline underscores its value as a cornerstone molecule in modern chemistry.